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Toxicity and Safety of Iron Pentacarbonyl: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Iron pentacarbonyl (Fe(CO)s) is a volatile, highly toxic, and flammable organometallic
compound utilized in various industrial and research applications, including as a precursor for
iron-based nanoparticles and as a catalyst in organic synthesis.[1][2] Its utility is matched by its
significant health hazards, necessitating a thorough understanding of its toxicological profile
and strict adherence to safety protocols. This guide provides an in-depth overview of the
toxicity of iron pentacarbonyl, detailing its physicochemical properties, toxicokinetics, and
mechanisms of toxicity. Furthermore, it outlines comprehensive safety precautions, handling
procedures, emergency response, and waste disposal protocols. All quantitative data are
presented in structured tables for clarity, and key processes are visualized through logical
diagrams to ensure comprehension and adherence to safe laboratory practices.

Physicochemical Properties

Iron pentacarbonyl is a straw-colored to yellow, oily liquid with a musty odor.[3][4] It is volatile
and its vapor is heavier than air, posing an inhalation risk and the potential for distant ignition.
[5][6] It is insoluble in water but soluble in most organic solvents.[5] A critical property is its
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pyrophoric nature, meaning it can spontaneously ignite in air.[6] It is also sensitive to light and
heat, decomposing to form iron oxides and toxic carbon monoxide gas.[5][7]

Property Value References
Chemical Formula Fe(CO)s [8]

Molar Mass 195.90 g/mol [4]
Appearance Straw-yellow to dark red liquid [6]

Odor Musty [4]

Boiling Point 103 °C (217 °F) [4]

Melting Point -21 °C (-5.8 °F) [4]

Flash Point -15°C (5 °F) [6]

Vapor Pressure 21 mmHg at 20 °C [1][2]

Vapor Density 6.74 (Air=1) [9]

- Insoluble in water; soluble in
Solubility ) [5]
organic solvents

Toxicity

Iron pentacarbonyl is highly toxic via inhalation, ingestion, and dermal absorption.[6] Its
toxicity is attributed to the intact molecule, which acts as a pulmonary irritant, and its
decomposition products, elemental iron and carbon monoxide, which can lead to systemic
toxicity.[4][7]

Toxicokinetics

Iron pentacarbonyl can be absorbed into the body through inhalation of its vapor, skin
contact, and ingestion.[5] Due to its lipid solubility, it is readily absorbed.[5] Once absorbed, it
can decompose, releasing iron and carbon monoxide. The released iron can contribute to iron
overload and oxidative stress, while carbon monoxide can bind to hemoglobin, leading to
cellular hypoxia.[5][10] Detailed pharmacokinetic data for iron pentacarbonyl is limited.[5]
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Acute Toxicity

Acute exposure to iron pentacarbonyl can cause immediate and delayed effects. Initial
symptoms may include headache, dizziness, nausea, and vomiting.[6] A latent period of 12 to
36 hours may follow, after which more severe symptoms can develop, including fever,
cyanosis, cough, and shortness of breath, which may progress to pulmonary edema, a serious
medical emergency.[5][6][8] High concentrations can lead to respiratory failure, and death may
occur within 4 to 11 days.[5]

Chronic Toxicity

Repeated exposure to lower concentrations of iron pentacarbonyl can lead to chronic health
effects. It may cause bronchitis with symptoms like cough, phlegm, and shortness of breath.
[11] There is also evidence of potential damage to the liver, kidneys, and central nervous
system with prolonged exposure.[11]

Target Organs

The primary target organs for iron pentacarbonyl toxicity are the lungs, central nervous
system, liver, and kidneys.[9]

Quantitative Toxicity Data

Route Species Value References
LC50 (Inhalation) Rat 10 ppm (4 hours) [9]

Mouse 21.90 mg/m3 (30 ]

minutes)

LD50 (Oral) Rat 25 mg/kg [9]

Mouse 62 mg/kg [°]

Rabbit 12 mg/kg 9]

LD50 (Dermal) Rabbit 56 mg/kg [9]

Mechanism of Toxicity (Proposed)
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The precise molecular mechanism of iron pentacarbonyl toxicity is not fully elucidated.[7]
However, it is understood to be a multi-faceted process involving the parent compound and its
decomposition products.

Click to download full resolution via product page

Caption: Proposed toxicological pathway of iron pentacarbonyl.

Experimental Protocols

Detailed experimental protocols for the key toxicity studies are summarized below based on
available information.

Sunderman et al. (1959) - Acute Inhalation Toxicity in
Rats

» Objective: To determine the acute inhalation toxicity of iron pentacarbonyl in rats.
e Animals: Male and female Wistar rats (130-180 g).

o Exposure Method: Groups of 20 rats were exposed for 30 minutes to various concentrations
of iron pentacarbonyl (1.57, 2.08, 2.98, or 3.62 mg/L).[12] The exposure was conducted in
an 11-L desiccator, with iron pentacarbonyl dissolved in ethyl ether and injected via a
motor-driven syringe.[12]

e Endpoint: Lethality was assessed to calculate the LC50 value.

Gage (1970) - Subacute Inhalation Toxicity in Rats

» Objective: To investigate the subacute inhalation toxicity of iron pentacarbonyl.
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e Animals: Groups of four male and four female rats.

o Exposure Method: Rats were exposed to iron pentacarbonyl via inhalation for 5.5 hours per
day. One group was exposed to 7 ppm for eighteen sessions. Other groups were exposed to
higher concentrations of 15 ppm (two sessions) and 33 ppm (one session).[12] The exposure
atmospheres were dynamically generated by injecting a solution of iron pentacarbonyl in
petroleum ether into a metered air stream.[12]

o Endpoints: Observations for signs of toxicity, mortality, and post-mortem examination for
pathological changes, including pulmonary edema and congestion.[12]

Safety Precautions and Handling

Due to its high toxicity, flammability, and pyrophoric nature, iron pentacarbonyl must be
handled with extreme caution using stringent safety protocols.

Engineering Controls

o Ventilation: All work with iron pentacarbonyl must be conducted in a well-ventilated
chemical fume hood.[13]

e Enclosure: For larger quantities or continuous processes, a glove box or other enclosed
system is recommended.

 Inert Atmosphere: Handling and storage under an inert atmosphere (e.g., nitrogen or argon)
is crucial to prevent spontaneous ignition.[5][9]

o Electrical Equipment: Use only explosion-proof electrical equipment and non-sparking tools.
[11] All equipment should be properly grounded and bonded.[11]

Personal Protective Equipment (PPE)

» Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing
apparatus (SCBA) or a supplied-air respirator is required when handling iron
pentacarbonyl.[11]

e Hand Protection: Wear chemically resistant gloves, such as neoprene or nitrile rubber.[6]
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o Eye Protection: Chemical splash goggles and a face shield are mandatory.[9]

» Skin and Body Protection: A flame-resistant lab coat or coveralls and closed-toe shoes are
required. For tasks with a higher risk of splashing, a chemical-resistant apron or suit should
be worn.[9]

Storage

o Store in a cool, dry, dark, and well-ventilated area, away from heat, sparks, and open flames.

[51[9]
o Containers should be tightly sealed and stored under an inert gas.[5]
o Store separately from oxidizing agents, acids, and bases.[13]

e Use only unbreakable packaging or place breakable containers inside a secondary
unbreakable container.[5]

Standard Handling Workflow
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Caption: Standard workflow for handling iron pentacarbonyl.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving iron
pentacarbonyl.

Spills and Leaks

e Evacuation: Evacuate all non-essential personnel from the area.
¢ Ignition Sources: Eliminate all sources of ignition.[11]

+ Ventilation: Ensure adequate ventilation.
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Containment: For small spills, cover with an inert absorbent material such as sand, dry lime,
or soda ash.[11] Do not use combustible materials like sawdust.[5]

Cleanup: Wearing full PPE, carefully collect the absorbed material into a sealable container
for disposal as hazardous waste.[5]

Decontamination: Decontaminate the spill area thoroughly.

Fire

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[11] Do not
use a solid stream of water as it may spread the fire.[13]

Firefighter Protection: Firefighters must wear full protective gear, including an SCBA.

Container Cooling: Use a water spray to keep fire-exposed containers cool to prevent
explosion.[11]

Toxic Fumes: Be aware that fires will produce toxic iron oxide and carbon monoxide fumes.
[11]

First Aid

Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with large
amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[11]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
[11]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.
Seek immediate medical attention.[8]

Note: The effects of exposure may be delayed.[6] Anyone with a known or suspected exposure

to iron pentacarbonyl should be kept under medical observation for 24 to 48 hours.[5]
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Caption: Logical flow for emergency response to an iron pentacarbonyl incident.

Waste Disposal

All waste containing iron pentacarbonyl, including contaminated absorbents and PPE, must
be treated as hazardous waste.[14] It should be collected in sealed, properly labeled containers
and disposed of through a licensed hazardous waste disposal company in accordance with all
local, state, and federal regulations.

Conclusion

Iron pentacarbonyl is a valuable chemical reagent with significant hazards. A comprehensive
understanding of its toxic properties and strict adherence to the safety and handling procedures
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outlined in this guide are paramount for the protection of researchers, scientists, and all
laboratory personnel. By implementing robust engineering controls, utilizing appropriate
personal protective equipment, and being prepared for emergencies, the risks associated with
the use of iron pentacarbonyl can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077669#toxicity-and-safety-precautions-for-handling-
iron-pentacarbonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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